Cas no 50551-29-6 (1H-Pyrrole-2-acetonitrile)

• Product Name: 1H-Pyrrole-2-acetonitrile
• CAS No: 50551-29-6
• MF: C₆H₆N₂
• MW: 106.125240802765
• MDL: MFCD09878875
• CID: 1056921
• PubChem ID: 13067931
• Update Time: 2025-04-20

1H-Pyrrole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-acetonitrile
• (1H-Pyrrol-2-yl)acetonitrile
• 1H-Pyrrol-2-ylacetonitrile
• PYRROLE-2-ACETONITRILE
• 1H-pyrrol-2-acetonitrile
• 1H-Pyrrole-2,5-dione,dioxime
• 2-cyanomethylpyrrole
• 2-Pyrroleacetonitrile
• 2-pyrrolylacetonitrile
• Maleinimid-dioxim
• maleinimidedioxime
• Pyrrol-2,5-dion-dioxim
• pyrrol-2-yl-acetonitrile
• pyrrole-2,5-dione dioxime
• SCHEMBL3490675
• CS-11366
• A871522
• Z810507734
• 50551-29-6
• AC1364
• (1H-Pyrrol-2-yl)-acetonitrile
• 2-(1H-pyrrol-2-yl)acetonitrile
• AC-29867
• SY017222
• AKOS010639588
• 2-azolylacetonitrile
• MKVATVUOVMCHJJ-UHFFFAOYSA-N
• STL220646
• SB37407
• CS-0341690
• EN300-54457
• MFCD09878875
• DB-071220

• MDL： MFCD09878875
• Inchi： 1S/C6H6N2/c7-4-3-6-2-1-5-8-6/h1-2,5,8H,3H2
• InChI Key： MKVATVUOVMCHJJ-UHFFFAOYSA-N
• SMILES： N1C=CC=C1CC#N

Computed Properties

• Exact Mass: 106.05300
• Monoisotopic Mass: 106.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• PSA: 39.58000
• LogP: 1.08078